Datfp-A

• CAS RN: 83437-30-3
• Molecular Formula: C72H105N19O28
• Molecular Weight: 1684.7 g/mol
• IUPAC Name: (4S)-5-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[2-[[2-[[(2S)-1-[[(1S)-4-carbamimidamido-1-carboxybutyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-4-[[2-[[(2S)-2-[[(2S)-3-carboxy-2-[[(2S)-2-[3-(4-hydroxyphenyl)propanoylamino]propanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C72H105N19O28/c1-35(2)25-45(66(113)82-38(6)62(109)85-43(20-23-57(102)103)64(111)78-30-52(96)76-29-51(95)77-31-55(99)91-60(36(3)4)70(117)86-44(71(118)119)13-10-24-75-72(73)74)88-67(114)46(26-40-11-8-7-9-12-40)89-68(115)47(27-58(104)105)84-54(98)33-79-63(110)42(19-22-56(100)101)83-53(97)32-80-65(112)49(34-92)90-69(116)48(28-59(106)107)87-61(108)37(5)81-50(94)21-16-39-14-17-41(93)18-15-39/h7-9,11-12,14-15,17-18,35-38,42-49,60,92-93H,10,13,16,19-34H2,1-6H3,(H,76,96)(H,77,95)(H,78,111)(H,79,110)(H,80,112)(H,81,94)(H,82,113)(H,83,97)(H,84,98)(H,85,109)(H,86,117)(H,87,108)(H,88,114)(H,89,115)(H,90,116)(H,91,99)(H,100,101)(H,102,103)(H,104,105)(H,106,107)(H,118,119)(H4,73,74,75)/t37-,38-,42-,43-,44-,45-,46-,47-,48-,49-,60-/m0/s1
• InChI Key: ZOUUOFAWNUQDNQ-SJMLCFKCSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CO)C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)NCC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CCC(=O)O)C(=O)NCC(=O)NCC(=O)NCC(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCCNC(=N)N)C(=O)O)NC(=O)CCC2=CC=C(C=C2)O
• SMILES: CC(C)CC(C(=O)NC(C)C(=O)NC(CCC(=O)O)C(=O)NCC(=O)NCC(=O)NCC(=O)NC(C(C)C)C(=O)NC(CCCNC(=N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(CO)NC(=O)C(CC(=O)O)NC(=O)C(C)NC(=O)CCC2=CC=C(C=C2)O
• sequence: YADSGEGDFLAEGGGVR
• synonyms: DATFP-A; deaminotyrosyl-fibrinopeptide A; desaminotyrosylfibrinopeptide A

Description

Datfp-A, also known as Datfp-A, is a useful research compound. Its molecular formula is C72H105N19O28 and its molecular weight is 1684.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Datfp-A suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Datfp-A including the price, delivery time, and more detailed information at info@benchchem.com.